Cas no 1261479-59-7 (2,5-Bis(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2,5-Bis(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261479-59-7
• MF: C₁₄H₆F₉N
• MW: 359.189774990082
• CID: 4982528
• Update Time: 2025-11-01

2,5-Bis(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C14H6F9N/c15-12(16,17)7-5-9(11(24-6-7)14(21,22)23)8-3-1-2-4-10(8)13(18,19)20/h1-6H
• InChI Key： YCVYORKKWAJMBI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(F)(F)F)=CN=1)C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 425
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Bis(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine

Introduction to 2,5-Bis(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261479-59-7)

2,5-Bis(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine, also known by its CAS number 1261479-59-7, is a highly specialized compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes multiple trifluoromethyl groups and a pyridine ring. The presence of these functional groups imparts distinct chemical and physical properties, making it a valuable component in various research and industrial applications.

The molecular formula of 2,5-Bis(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine is C₁₈H₉F₉N, and its molecular weight is approximately 440.24 g/mol. The compound's structure consists of a pyridine ring substituted with two trifluoromethyl groups at the 2 and 5 positions, and another trifluoromethyl-substituted phenyl group at the 3 position. This intricate arrangement of functional groups contributes to its high chemical stability and unique reactivity profile.

In the realm of medicinal chemistry, 2,5-Bis(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine has garnered attention for its potential as a building block in the synthesis of novel pharmaceuticals. The trifluoromethyl groups are known to enhance the lipophilicity and metabolic stability of drug molecules, which can improve their pharmacokinetic properties. Recent studies have explored the use of this compound in the development of anticancer agents and antiviral drugs, where its unique structure can provide enhanced binding affinity to target proteins.

One notable application of 2,5-Bis(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine is in the field of materials science. Its high thermal stability and low volatility make it an excellent candidate for use in advanced electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research has shown that incorporating this compound into the active layers of these devices can significantly improve their performance by enhancing charge transport properties and reducing energy losses.

The synthesis of 2,5-Bis(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine typically involves multi-step reactions, starting from readily available starting materials such as trifluoromethylaniline and pyridine derivatives. Key steps in the synthesis include nucleophilic aromatic substitution reactions and coupling reactions to introduce the trifluoromethyl groups. Recent advancements in catalytic methods have made the synthesis more efficient and environmentally friendly, reducing the overall cost and improving scalability.

In terms of safety and handling, while 2,5-Bis(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine is not classified as a hazardous material, it should be handled with care due to its potential for causing eye irritation or skin sensitization. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when handling this compound. Additionally, it is important to store it in a well-ventilated area away from incompatible substances.

The environmental impact of 2,5-Bis(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine is another important consideration. While there is limited data on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal to minimize any potential ecological impact. Research into more sustainable synthesis methods and biodegradable alternatives is ongoing to address these concerns.

In conclusion, 2,5-Bis(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261479-59-7) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique molecular structure provides valuable properties that make it an attractive candidate for various research and industrial uses. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in these fields.